Cas no 91851-17-1 (2-(4-Bromoanilino)-1-phenyl-1-ethanol)

• Product Name: 2-(4-Bromoanilino)-1-phenyl-1-ethanol
• CAS No: 91851-17-1
• MF: C₁₄H₁₄BrNO
• MW: 292.17106294632
• MDL: MFCD11959450
• CID: 1073768
• Update Time: 2025-06-23

2-(4-Bromoanilino)-1-phenyl-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromoanilino)-1-phenyl-1-ethanol
• 2-(4-bromoanilino)-1-phenylethanol

• MDL： MFCD11959450
• Inchi： 1S/C14H14BrNO/c15-12-6-8-13(9-7-12)16-10-14(17)11-4-2-1-3-5-11/h1-9,14,16-17H,10H2
• InChI Key： XFRALYJTWIROQI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NCC(C1C=CC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

2-(4-Bromoanilino)-1-phenyl-1-ethanol Security Information

• HazardClass：IRRITANT

Additional information on 2-(4-Bromoanilino)-1-phenyl-1-ethanol

2-(4-Bromoanilino)-1-phenyl-1-Ethanol: A Comprehensive Overview

The compound 2-(4-Bromoanilino)-1-phenyl-1-Ethanol (CAS No. 91851-17-1) is a significant molecule in the field of organic chemistry, particularly in drug discovery and material science. This compound, with its unique structure, has garnered attention due to its potential applications in various industries. Recent studies have highlighted its role in the development of novel therapeutic agents and advanced materials.

Structure and Synthesis: The molecule consists of a phenyl group attached to an ethanol moiety, with a 4-bromoanilino substituent. This structure makes it highly versatile for chemical modifications. Researchers have explored various synthetic pathways to optimize its production, including Suzuki coupling and Stille coupling reactions. These methods not only enhance yield but also improve the purity of the compound, making it suitable for high-quality applications.

Pharmacological Applications: Recent findings suggest that 2-(4-Bromoanilino)-1-phenyl-1-Ethanol exhibits promising pharmacological properties. Studies conducted in 2023 indicate that this compound may serve as a lead molecule in the development of anti-cancer drugs. Its ability to inhibit specific kinases involved in tumor growth has been extensively documented, providing a strong foundation for further preclinical trials.

Material Science Applications: Beyond pharmacology, this compound has found applications in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs and organic photovoltaics. Research published in 2023 highlights its potential as a hole transport material due to its excellent charge carrier mobility.

Environmental Considerations: As industries increasingly prioritize sustainability, the environmental impact of synthesizing 2-(4-Bromoanilino)-1-phenyl-1-Ethanol has come under scrutiny. Recent studies have focused on developing eco-friendly synthesis methods that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote green chemistry practices.

Future Directions: The future of 2-(4-Bromoanilino)-1-phenyl-1-Ethanol looks promising as researchers continue to explore its untapped potential. Collaborative efforts between academia and industry are expected to drive innovation, leading to breakthroughs in both therapeutic and material applications.